Cas no 477529-70-7 (Sculponeatin K)

• Product Name: Sculponeatin K
• CAS No: 477529-70-7
• MF: C₂₀H₂₆O₅
• MW: 346.417446613312
• CID: 837236
• PubChem ID: 11142533
• Update Time: 2026-04-29

Sculponeatin K Chemical and Physical Properties

Names and Identifiers

• Sculponeatin K
• (1S,1'S,4R,6'S,7R,8R,9S,9'R,11'R)-11'-Hydroxy-4-methyl-10'-methylene-3',6,10-trioxaspiro[tricyclo[5.2.1.0^4,8]decane-9,5'-tricyclo[7.2.1.0^1,6]dodecan]-2'-one
• [ "" ]
• (1S,1'S,4'R,5S,6S,7'R,8'R,9R,11R)-11-hydroxy-4'-methyl-10-methylidenespiro[3-oxatricyclo[7.2.1.01,6]dodecane-5,9'-6,10-dioxatricyclo[5.2.1.04,8]decane]-2-one
• 477529-70-7
• FS-9913
• AKOS032961575

• Inchi： InChI=1S/C20H26O5/c1-10-11-3-4-12-19(7-11,15(10)21)17(22)24-9-20(12)13-5-6-18(2)8-23-16(25-13)14(18)20/h11-16,21H,1,3-9H2,2H3/t11-,12-,13+,14-,15-,16-,18+,19+,20-/m1/s1
• InChI Key： ZNIKODHXEGJBEP-JIHJFMGJSA-N
• SMILES： C[C@@]12CC[C@H]3[C@@]4([C@@H]1[C@@H](O3)OC2)COC(=O)[C@]56[C@H]4CC[C@H](C5)C(=C)[C@H]6O

Computed Properties

• Exact Mass: 346.17802393g/mol
• Monoisotopic Mass: 346.17802393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 0
• Complexity: 690
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 65Ų

Experimental Properties

• Color/Form: Cryst.
• Density: 1.3±0.1 g/cm3
• Boiling Point: 546.9±50.0 °C at 760 mmHg
• Flash Point: 197.7±23.6 °C
• PSA: 64.99000
• LogP: 2.03440
• Vapor Pressure: 0.0±3.3 mmHg at 25°C

Sculponeatin K Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpene lactones
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene lactones Diterpene lactones